Cas no 1261232-65-8 (1-(5-Bromo-thiophene-2-sulfonyl)-3-methyl-piperazine hydrochloride)

• Product Name: 1-(5-Bromo-thiophene-2-sulfonyl)-3-methyl-piperazine hydrochloride
• CAS No: 1261232-65-8
• MF: C₉H₁₄BrClN₂O₂S₂
• MW: 361.706657886505
• CID: 2166723
• Update Time: 2025-10-19

1-(5-Bromo-thiophene-2-sulfonyl)-3-methyl-piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-thiophene-2-sulfonyl)-3-methyl-piperazine hydrochloride
• 1-((5-Bromothiophen-2-yl)sulfonyl)-3-methylpiperazine hydrochloride
• 1-(5-Bromothiophene-2-sulfonyl)-3-methylpiperazine hydrochloride
• SBB075556
• 5-bromo-2-[(3-methylpiperazinyl)sulfonyl]thiophene, chloride

• Inchi： 1S/C9H13BrN2O2S2.ClH/c1-7-6-12(5-4-11-7)16(13,14)9-3-2-8(10)15-9;/h2-3,7,11H,4-6H2,1H3;1H
• InChI Key： DNUKWQSKGCVDLU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(N1CCNC(C)C1)(=O)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• Topological Polar Surface Area: 86

Additional information on 1-(5-Bromo-thiophene-2-sulfonyl)-3-methyl-piperazine hydrochloride

Comprehensive Overview of 1-(5-Bromo-thiophene-2-sulfonyl)-3-methyl-piperazine hydrochloride (CAS No. 1261232-65-8)

1-(5-Bromo-thiophene-2-sulfonyl)-3-methyl-piperazine hydrochloride (CAS No. 1261232-65-8) is a specialized chemical compound widely recognized in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are pivotal in drug discovery due to their versatile biological activities. The presence of a bromo-thiophene moiety enhances its potential as a building block for small molecule inhibitors and kinase-targeted therapies, aligning with current trends in precision medicine.

In recent years, the demand for high-purity intermediates like 1-(5-Bromo-thiophene-2-sulfonyl)-3-methyl-piperazine hydrochloride has surged, driven by advancements in cancer research and neurodegenerative disease studies. Researchers frequently search for "sulfonamide-based drug candidates" or "thiophene derivatives in medicinal chemistry," reflecting its relevance in addressing unmet medical needs. Its CAS No. 1261232-65-8 serves as a critical identifier for procurement and regulatory compliance.

The compound’s unique structure combines a piperazine ring with a sulfonyl linker, enabling interactions with various biological targets. This design is particularly valuable in developing GPCR modulators and enzyme inhibitors, topics frequently explored in AI-driven drug discovery platforms. Notably, its hydrochloride salt form improves solubility, a key factor in formulation optimization—a hot topic in pharmaceutical forums.

From a synthetic perspective, 1-(5-Bromo-thiophene-2-sulfonyl)-3-methyl-piperazine hydrochloride is synthesized via multi-step organic reactions, often involving Pd-catalyzed cross-coupling for the bromo-thiophene integration. Such methodologies are frequently queried in academic databases, underscoring the compound’s role in green chemistry initiatives and catalytic process optimization.

Quality control of CAS No. 1261232-65-8 involves rigorous HPLC and NMR analysis, ensuring compliance with ICH guidelines. These protocols are critical for researchers investigating "analytical method validation" or "impurity profiling," further highlighting the compound’s intersection with industry standards.

In conclusion, 1-(5-Bromo-thiophene-2-sulfonyl)-3-methyl-piperazine hydrochloride exemplifies innovation in bioactive molecule design. Its applications span drug development, chemical biology, and material science, making it a focal point for both academia and industry. As search trends evolve, this compound remains a subject of interest for queries like "sulfonamide SAR studies" and "piperazine-based therapeutics," solidifying its prominence in modern research.